3-Chloro-2,6-difluorobenzaldehyde

• IUPAC Name: 3-chloro-2,6-difluorobenzaldehyde
• InChI: InChI=1S/C7H3ClF2O/c8-5-1-2-6(9)4(3-11)7(5)10/h1-3H
• InChI Key: HFKZZEDGXXYRDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C=O)F)Cl
• Molecular Formula: C7H3ClF2O
• DSSTOX Substance ID: DTXSID80353001
• Molecular Weight: 176.55 g/mol
• CAS No.: 190011-87-1

Description

3-Chloro-2,6-difluorobenzaldehyde is a trisubstituted benzaldehyde. Fourier-transform, laser Raman (in the range of 3500–50cm^-1) and infrared (in the range of 4000–400cm^-1) spectral analyses of this compound have been reported.

Scientific Research Applications

• Base-Catalyzed Cyclocondensation : 3-Chloro-2,6-difluorobenzaldehyde is used in the base-catalyzed cyclocondensation of 2,6-dihalobenzaldehydes, ethyl cyanoacetate, and thiourea to yield a mixture of cis- and trans-5,6-dihydro-2-thiouracil derivatives. These compounds are noted for their resistance to atmospheric oxidation even at high temperatures and are useful in various chemical syntheses (Al-Omar, Al-Obaid, El‐Brollosy, & El-Emam, 2010).

• Synthesis : The compound has been synthesized from 2,6-dichlorobenzaldehyde and KF in tetramethylene sulfoxide. This synthetic procedure is optimized using a uniform design, indicating its critical role in various synthetic pathways (Wang Ya-lou, 2004).

• Chromatography Analyses : It's used in the separation of chlorinated 4-hydroxybenzaldehydes on a capillary column, showing its importance in analytical chemistry and substance identification (Korhonen & Knuutinen, 1984).

• Transformation to Benzaldehyde : It's involved in the transformation of 2,6-difluorotoluene to the corresponding benzaldehyde via benzyl chloride, indicating its utility in the preparation of various derivatives (Malykhin & Shteingarts, 1998).

• Coordination Chemistry : It reacts with phosphino hydrazone to give compounds that rapidly react with labile ruthenium(II) complexes, indicating its role in the preparation of complex compounds with potential applications in catalysis and other areas (Perera & Shaw, 1995).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Mode of Action

It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . This suggests that the compound interacts with its targets in a way that disrupts normal cellular function, leading to irritation and potential damage.

Result of Action

The primary result of action for 3-Chloro-2,6-difluorobenzaldehyde is irritation and potential damage to the skin, eyes, and respiratory system . This suggests that the compound disrupts normal cellular function in these tissues, leading to inflammation and discomfort.

Synthesis routes and methods

Procedure details

n-Butyllithium (1.43M in hexane, 20.2 mmol, 14.1 ml) was added dropwise at 0° C. to a solution of diisopropylamine (2.91 ml, 22.2 mmol) in THF (80 ml). After 30 min. at 0° C., the solution was cooled to -78° C. and 1-chloro-2,4-difluorobenzene (3 g, 20.2 mmol) in THF (10 ml) added dropwise. After 30 min., 4-formylmorpholine (4.1 ml) was added and the mixture warmed to room temperature over 1 h, diluted with 1N HCl, extracted twice with ethyl acetate, the extracts washed with brine, dried over sodium sulphate and evaporated to give a mobile yellow oil (2.2 g), MS (+EI) 178/177/176/175 (M+), 1H NMR (CDCl3) 10.34 (1H, s), 7.66-7.60 (1H, m), 7.00 (1H, dt, J6.9 Hz, 1.2 Hz).